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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Apiezon L
grease in mounting samples within vacuum chambers. Adherence to these guidelines will help
ensure the integrity of the vacuum environment and the stability of the mounted samples.

Introduction to Apiezon L Grease

Apiezon L is a silicone and halogen-free ultra-high vacuum grease renowned for its extremely
low vapor pressure and excellent lubrication properties.[1][2][3][4] It is designed for use at
ambient temperatures and is suitable for a wide range of scientific and industrial applications,
including those in sensitive analytical techniques like mass spectrometry and infrared
spectroscopy where sample contamination must be avoided.[1][4] Its resistance to radiation
also makes it a suitable choice for applications in environments with high levels of irradiation.[1]

[3]14]

Key Properties of Apiezon L Grease

Apiezon L grease possesses several key characteristics that make it ideal for use in vacuum
applications. A summary of its quantitative properties is presented in the tables below.

Table 1: Vapor Pressure of Apiezon L Grease
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Temperature (°C) Vapor Pressure (Torr)

20 7 x 10-11[1][2][4][5]

Note: Some sources may cite a value of 2 x 1071 Torr at 20°C.[6][7][8]

Table 2: Thermal and Physical Properties of Apiezon L Grease

Property Value

Recommended Temperature Range 10 to 30°C[1][2][4]I5]
Dropping Point (ASTM D566) 42 to 52°CJ5]

Thermal Conductivity @ 20°C 0.194 W/m°CI5][9]
Relative Density @ 20°C 0.896][5][9]

Outgassing (ASTM E595) <1% TML, <0.1% CVCM[5]

Table 3: Electrical Properties of Apiezon L Grease

Property Value

Volume Resistivity 1.2 x 10%® Q cm[5][9]
Permittivity 2.3[5][9]

Loss Tangent <0.0001[5][9]
Electrical Strength 730 V/mil[5]

Experimental Protocols

This protocol outlines the steps for securely mounting a sample in a vacuum chamber using
Apiezon L grease to ensure good thermal contact and minimal outgassing.

Materials:

e Apiezon L grease

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.scientificlabs.co.uk/product/oils-and-greases/VAC1000
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://www.2spi.com/item/z05039/
https://digivac.com/product/apiezon-l-ultra-high-vacuum-grade-grease-25g/
https://www.idealvac.com/en-us/Apiezon-L-Ultra-High-Vacuum-Grease-2x10-11-torr-at-20-C-Silicone-Halogen-Free-25-G-Tube/pp/P102541
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.scientificlabs.co.uk/product/oils-and-greases/VAC1000
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://apiezon.com/products/vacuum-greases-properties-table/
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://apiezon.com/products/vacuum-greases-properties-table/
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://apiezon.com/products/vacuum-greases-properties-table/
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://apiezon.com/products/vacuum-greases-properties-table/
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://apiezon.com/products/vacuum-greases-properties-table/
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Lint-free cloths

Appropriate solvent (e.g., toluene, xylene, or limonene)[1][2][10][11]

Sample to be mounted

Sample holder or substrate

Spatula or clean applicator tool
Procedure:
o Surface Preparation:

o Thoroughly clean the surfaces of both the sample holder and the area of the sample to be
mounted.

o Use a lint-free cloth dampened with a suitable solvent (toluene, xylene, or limonene) to
remove any organic residues.

o Ensure all surfaces are dry and free of contaminants before applying the grease.
e Grease Application:

o Using a clean spatula or applicator, apply a small, thin, and uniform layer of Apiezon L
grease to the mounting surface of the sample holder.

o Avoid applying an excessive amount of grease, as this can lead to increased outgassing
and potential contamination. The goal is to create a thin film that fills the microscopic voids
between the two surfaces.

e Sample Mounting:
o Carefully place the sample onto the greased area of the sample holder.

o Gently press the sample down and apply a slight twisting motion to ensure the grease is
evenly distributed and that there are no trapped air bubbles.
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o Wipe away any excess grease from the edges of the sample using a clean, lint-free cloth.
A small amount of solvent can be used on the cloth for a cleaner finish, but care must be
taken not to dissolve the grease under the sample.

 Inspection:
o Visually inspect the mounted sample to ensure a good, uniform contact has been made.
o The grease layer should appear transparent and free of voids.

This protocol describes the procedure for safely and effectively removing Apiezon L grease
from samples and vacuum chamber components.

Materials:

Lint-free cloths

Aromatic hydrocarbon solvent (toluene, xylene) or a citrus-based solvent (limonene)[1][2][10]
[11]

Warm soapy water[1][2][10][11]

Beaker or appropriate container for solvent washing

Personal Protective Equipment (PPE): gloves, safety glasses
Procedure:
e Mechanical Removal:
o Wipe off the bulk of the excess grease using a clean, soft, lint-free cloth.[1][2][10][11]
e Solvent Cleaning:

o Submerge the component in a beaker containing an appropriate solvent such as toluene,
xylene, or limonene. For a more environmentally friendly option, limonene is
recommended.[2][10][11]
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o Agitate the component in the solvent or use a soft brush to gently remove the remaining
grease residue.

o Note: Apiezon L grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g.,
acetone, MEK).[2][10][11]

¢ Final Rinse:

o After the solvent wash, clean any remaining residue by washing with warm soapy water.[1]
[2][10][11]

o Rinse thoroughly with deionized water.
e Drying:

o Dry the component completely before re-introducing it into the vacuum system. This can
be done using a stream of dry nitrogen or by placing it in a clean oven at a low
temperature, ensuring the temperature does not exceed the tolerance of the component.

Visualizations

The following diagrams illustrate key workflows and decision-making processes related to the
use of Apiezon L grease.

Preparation Phase Mounting Phase Finalization Phase Vacuum Integration

Click to download full resolution via product page

Caption: Workflow for mounting a sample using Apiezon L grease.
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Start: Need to mount a sample in vacuum?

Ultra-High Vacuum (UHV) required?
Operating Temperature > 30°C?

Use Apiezon L Grease Consider alternative grease (e.g., Apiezon H)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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